Cas no 865756-45-2 (Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis-)
865756-45-2 structure
Product Name:Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis-
CAS No:865756-45-2
MF:C21H14N2
MW:294.349264621735
CID:582625
PubChem ID:44246459
Update Time:2025-04-19
Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis-
- 4-[2-[2-methyl-3-(2-pyridin-4-ylethynyl)phenyl]ethynyl]pyridine
- 865756-45-2
- 4,4'-[(2-Methyl-1,3-phenylene)di-2,1-ethynediyl]dipyridine
- 4,4'-[(2-Methyl-1,3-phenylene)di(ethyne-2,1-diyl)]dipyridine
- 4-(2-{2-METHYL-3-[2-(PYRIDIN-4-YL)ETHYNYL]PHENYL}ETHYNYL)PYRIDINE
- DTXSID40658029
- CS-0170315
- CHEBI:188542
- 2,6-Bis(4-pyridylethynyl)toluene
-
- Inchi: 1S/C21H14N2/c1-17-20(7-5-18-9-13-22-14-10-18)3-2-4-21(17)8-6-19-11-15-23-16-12-19/h2-4,9-16H,1H3
- InChI Key: XZBXDOGIIUDHHR-UHFFFAOYSA-N
- SMILES: N1C=CC(=CC=1)C#CC1C=CC=C(C#CC2C=CN=CC=2)C=1C
Computed Properties
- Exact Mass: 294.115698455g/mol
- Monoisotopic Mass: 294.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 25.8Ų
Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
865756-45-2 (Pyridine, 4,4'-[(2-methyl-1,3-phenylene)di-2,1-ethynediyl]bis-) Related Products
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